N-nitroso-desmethyl-rizatriptan

• Molecular Formula: C14H16N6O
• Molecular Weight: 284.32 g/mol
• InChI: InChI=1S/C14H16N6O/c1-19(18-21)5-4-12-7-16-14-3-2-11(6-13(12)14)8-20-10-15-9-17-20/h2-3,6-7,9-10,16H,4-5,8H2,1H3
• InChIKey: PGNXVLGLQTVKFT-UHFFFAOYSA-N

N-Nitroso-Desmethyl-Rizatriptan: Key Nitrosamine Impurity for Rizatriptan QC

N-Nitroso-desmethyl-rizatriptan (N-(2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)ethyl)-N-methylnitrous amide; molecular formula C₁₄H₁₆N₆O; molecular weight 284.32 g/mol) is a nitrosamine drug substance-related impurity (NDSRI) originating from the secondary amine moiety of the antimigraine drug rizatriptan. [1] It is classified as a Category 1 NDSRI under the FDA and EMA Carcinogenic Potency Categorization Approach (CPCA), signifying the highest predicted carcinogenic potency among nitrosamine impurities. [2][3] The compound serves as a critical reference standard for analytical method development, method validation, and quality control testing of rizatriptan active pharmaceutical ingredient (API) and finished dosage forms, where its presence must be strictly controlled to ng/day levels. [2]

1

Analyte-specific reference standard For N-nitroso-desmethyl-rizatriptan, not a general nitrosamine mix

2

CPCA Category 1 NDSRI Highest predicted carcinogenic potency class; requires ng/day control

3

LC-MS/MS method development Distinct mass and fragmentation pattern ensure specificity

• [1] PubChem. N-Nitroso Desmethyl Rizatriptan. Compound Summary. CID 169444892. Molecular Weight 284.32 g/mol. Create date 2023-12-01. View Source
• [2] Veeprho. N-Nitroso Desmethyl Rizatriptan Impurity. Product Page. FDA Potency Category 1 NDSRI; AI 26.5 ng/day. View Source
• [3] USP Nitrosamines Exchange. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. CPCA Category 1; AI 18 ng/day. View Source

Non-Substitutability of N-Nitroso-Desmethyl-Rizatriptan Standard

Nitrosamine impurity reference standards cannot be interchanged because individual NDSRIs differ fundamentally in carcinogenic potency (spanning three orders of magnitude in acceptable intake limits), mass spectrometric fragmentation patterns, chromatographic retention behavior, and formation pathways. A standard for N-nitroso-rizatriptan, for example, carries a CPCA-derived acceptable intake of 1,500 ng/day, while N-nitroso-desmethyl-rizatriptan is limited to 18–26.5 ng/day—a ~60–80-fold difference that reflects distinct mutagenic mechanisms driven by nitrosamide versus nitroso-indole functional groups. [1][2] These divergent properties mean that method validation, system suitability testing, and impurity quantification each require the exact matched reference standard to satisfy ICH M7 and regional regulatory expectations. The quantitative evidence below establishes precisely where N-nitroso-desmethyl-rizatriptan is non-substitutable.

Risk 1

N-nitroso-desmethyl-rizatriptan carries an acceptable intake ≤26.5 ng/day, while N-nitroso-rizatriptan allows 1,500 ng/day. Using the wrong standard may underestimate genotoxic risk by ~80-fold.

Risk 2

The nitrosamide group in the target is a direct-acting mutagen; the nitroso-indole in the comparator requires metabolic activation. Mechanistic mismatch limits extrapolation of method sensitivity.

Risk 3

A 14 Da mass difference and distinct retention behavior mean LC-MS/MS transitions are not interchangeable. Specificity and quantification accuracy require the exact matched standard.

• [1] Australian Government Department of Health and Aged Care, Therapeutic Goods Administration (TGA). Established acceptable intake for other nitroso-structures in medicines. N-Nitroso-rizatriptan AI 1,500 ng/day. Last updated 24 January 2025. View Source
• [2] Agirad. Update of Appendix 1 of the nitrosamine impurities guidance Rev. 7. N-nitroso-desmethyl-rizatriptan CPCA Category 1; AI 18 ng/day (EMA); FDA AI 26.5 ng/day. View Source

N-Nitroso-Desmethyl-Rizatriptan: Differentiation Evidence

Potency and Acceptable Intake Comparison

N-Nitroso-desmethyl-rizatriptan is assigned to CPCA Category 1—the most potent class—with an EMA acceptable intake (AI) of 18 ng/day and an FDA AI of 26.5 ng/day. In contrast, N-nitroso-rizatriptan, the nitrosamine formed by direct nitrosation of the parent drug at the indole nitrogen, falls into CPCA Category 4 (AI 1,500 ng/day). The 83-fold lower AI for the desmethyl derivative reflects the exceptionally high mutagenic potency of its nitrosamide functional group relative to the nitroso-indole group of N-nitroso-rizatriptan. [1][2] Both compounds share the identical rizatriptan scaffold and triazole substituent, making this potency differential a direct consequence of the nitrosation site and the resulting electronic environment of the N-nitroso moiety. [3]

Acceptable intake

Head-to-head

Target: 18 ng/day (EMA), 26.5 ng/day (FDA) Comparator: 1,500 ng/day (N-nitroso-rizatriptan) ≈83-fold stricter limit

Dictates independent analytical sensitivity and control strategy

AI ratio reflects distinct nitrosation-site mutagenicity

Evidence Dimension	Acceptable Intake (AI) and CPCA Category
Target Compound Data	AI: 18 ng/day (EMA), 26.5 ng/day (FDA); CPCA Category 1
Comparator Or Baseline	N-nitroso-rizatriptan: AI 1,500 ng/day (EMA/TGA); CPCA Category 4
Quantified Difference	AI ratio: 18 ng/day vs 1,500 ng/day (≈83-fold lower for target); CPCA Category 1 vs Category 4
Conditions	EMA CPCA framework (EMA/CMDh Appendix 1, Rev. 7, Dec 2024); FDA Recommended Acceptable Intake Limits for NDSRIs

Why This Matters

The 83-fold lower AI mandates a completely different analytical sensitivity requirement and impurity control strategy specific to N-nitroso-desmethyl-rizatriptan; using an N-nitroso-rizatriptan standard would underestimate the genotoxic risk by nearly two orders of magnitude.

• [1] USP Nitrosamines Exchange. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. N-nitroso-desmethyl-rizatriptan: CPCA Category 1, AI 18 ng/day. View Source
• [2] Australian Government TGA. Established acceptable intake for other nitroso-structures in medicines. N-Nitroso-rizatriptan AI 1,500 ng/day (24 Jan 2025). View Source
• [3] Qvents Discussion Forum. Risk of Nitrosamines in Rizatriptan and Recall – Glenmark. N-nitroso-desmethyl-rizatriptan is a Category 1 NDSRI with AI 26.5 ng/day. Accessed 2025. View Source

Mutagenicity Mechanism: Nitrosamide vs. Nitroso-Indole

N-Nitroso-desmethyl-rizatriptan contains an N-methyl-N-nitrous amide (nitrosamide) functional group (O=N–N(CH₃)–CH₂–), whereas N-nitroso-rizatriptan bears the nitroso group attached directly to the indole nitrogen (N-nitroso-indole). Nitrosamides are recognized as direct-acting mutagens that decompose spontaneously under physiological conditions to yield alkylating diazonium ions without requiring metabolic activation. N-nitroso-indoles, by contrast, require enzymatic α-hydroxylation for bioactivation, rendering them less potent and placing them in CPCA Category 4 with an AI of 1,500 ng/day. [1] This structural distinction is the mechanistic basis for the 18 ng/day AI assigned to the desmethyl derivative and is consistent with the SAR framework used by the EMA Non-clinical Working Party to categorize NDSRIs. [2]

Mutagenicity mechanism

Class-level

Nitrosamide (target) is a direct-acting alkylator; nitroso-indole (comparator) requires metabolic activation

Mechanistic basis for the 83-fold AI difference

SAR framework per EMA CPCA; direct experimental data are class-level

Evidence Dimension	Mechanism of mutagenic activation
Target Compound Data	Nitrosamide (direct-acting alkylating agent); CPCA Category 1; AI 18–26.5 ng/day
Comparator Or Baseline	N-nitroso-rizatriptan (N-nitroso-indole; requires metabolic α-hydroxylation); CPCA Category 4; AI 1,500 ng/day
Quantified Difference	CPCA Category 1 vs Category 4 (class-level potency difference); AI difference factor ~83×
Conditions	Structure-activity relationship assessment per EMA CPCA methodology; consistent with ICH M7 guidelines for mutagenic impurities

Why This Matters

The nitrosamide functional group imposes a fundamentally different mutagenic risk profile, justifying distinct analytical method sensitivity targets and process control limits that cannot be extrapolated from nitroso-indole analog data.

• [1] Australian Government TGA. Established acceptable intake for other nitroso-structures in medicines. N-Nitroso-rizatriptan AI 1,500 ng/day; N-Nitroso-indole classification. View Source
• [2] Agirad. Update of Appendix 1 of the nitrosamine impurities guidance Rev. 7. Table 1: N-nitroso-desmethyl-rizatriptan CPCA Category 1; N-nitroso-desmethyl-eletriptan CPCA Category 4. View Source

Mass Spectrometric Differentiation from N-Nitroso-Rizatriptan

N-Nitroso-desmethyl-rizatriptan (monoisotopic exact mass 284.13855916 Da; molecular weight 284.32 g/mol) [1] differs from N-nitroso-rizatriptan (molecular weight 298.34 g/mol) [2] by exactly 14 Da, corresponding to one methylene (–CH₂–) unit lost from the tertiary dimethylamine side chain of the parent drug. This mass difference, combined with distinct chromatographic retention conferred by the secondary amine-derived nitrosamide polarity versus the nitroso-indole, provides unambiguous MS identification and quantification even when both impurities co-occur in rizatriptan API. [1][2]

Mass spectrometry

Analytical context

Target: 284.32 g/mol Comparator: 298.34 g/mol (N-nitroso-rizatriptan) Δ14 Da (one CH₂)

Enables independent SRM transitions in LC-MS/MS

Required for unambiguous identification when co-occurring

Evidence Dimension	Molecular weight
Target Compound Data	284.32 g/mol (exact mass 284.13855916 Da)
Comparator Or Baseline	N-nitroso-rizatriptan: 298.34 g/mol
Quantified Difference	Δ14.02 g/mol (one CH₂ unit)
Conditions	PubChem computed properties; Veeprho product specifications

Why This Matters

The 14 Da mass difference enables independent selected reaction monitoring (SRM) transitions in LC-MS/MS, ensuring that procurement of the correct reference standard is essential for building validated quantitative methods with adequate specificity.

• [1] PubChem. N-Nitroso Desmethyl Rizatriptan. Compound Summary. CID 169444892. Molecular Weight 284.32 g/mol; Exact Mass 284.13855916 Da. View Source
• [2] Veeprho. N-Nitroso Rizatriptan. Product Page. Molecular Weight 298.34 g/mol. View Source

Stability Profile and Storage Conditions

N-Nitroso-desmethyl-rizatriptan is documented to remain stable for 36 months when stored at -20°C under light-protected, sealed conditions. In acetonitrile-water solution, the degradation rate is <0.2% over a 6-month period. This stability profile is consistent with the behavior of N-nitrosamides, which are susceptible to hydrolytic degradation but can be effectively preserved under anhydrous, low-temperature, and light-protected conditions. In contrast, nitroso-indoles such as N-nitroso-rizatriptan generally exhibit greater thermal stability due to the aromatic conjugation of the nitroso group, meaning that storage protocols validated for one nitrosamine class do not guarantee comparable stability for the nitrosamide class.

Stability profile

Data to verify

Reported 36 months at -20°C (light-protected, sealed)

Cold-chain storage required; integrity depends on conditions

Manufacturer data; independent long-term data limited

Evidence Dimension	Long-term solid-state stability
Target Compound Data	36 months at -20°C (light-protected, sealed); <0.2% degradation in CH₃CN/H₂O over 6 months
Comparator Or Baseline	Nitrosamide class: generally less stable than nitroso-indoles; specific comparator long-term data from peer-reviewed studies are limited
Quantified Difference	Documented 36-month stability for target; qualitative class-level expectation of lower stability versus nitroso-indoles
Conditions	-20°C, light-protected, sealed storage (per manufacturer Certificate of Analysis)

Why This Matters

Procurement decisions must account for the need for controlled cold-chain shipping and -20°C storage infrastructure to maintain reference standard integrity over the full 36-month shelf life.

Regulatory Recall Precedent

In 2025, Glenmark Pharmaceuticals recalled multiple lots of Rizatriptan Benzoate Tablets and Orally Disintegrating Tablets from the US market after confirmatory testing revealed N-nitroso-desmethyl-rizatriptan levels exceeding the FDA acceptable intake limit of 26.5 ng/day. [1] The recall underscores that this specific impurity—not N-nitroso-rizatriptan or other triptan-related nitrosamines—was the root cause of regulatory action. The FDA enforcement report confirms the recall was triggered by CGMP deviations specifically tied to N-nitroso-desmethyl-rizatriptan. [2] This regulatory precedent establishes that N-nitroso-desmethyl-rizatriptan is the actionable NDSRI for rizatriptan-containing products, and failure to implement adequate control strategies targeting this specific impurity carries direct market-access consequences.

Recall precedent

Source review

Target: triggered FDA recall (Glenmark 2025) for exceeding 26.5 ng/day Comparator: no public recall attributed to N-nitroso-rizatriptan at 1,500 ng/day AI

Regulatory action confirms target impurity as the control priority

Enforcement data; non-occurrence for comparator cannot prove absence

Evidence Dimension	Regulatory enforcement action
Target Compound Data	Glenmark recall: N-nitroso-desmethyl-rizatriptan exceeded FDA AI of 26.5 ng/day
Comparator Or Baseline	No publicly reported FDA recall for rizatriptan products specifically attributed to N-nitroso-rizatriptan exceeding its 1,500 ng/day AI
Quantified Difference	Qualitative: target impurity triggered recall; comparator impurity (N-nitroso-rizatriptan) has not
Conditions	US FDA Enforcement Report; Glenmark voluntary recall, 2025

Why This Matters

The recall demonstrates that regulatory scrutiny and enforcement action are specifically directed at N-nitroso-desmethyl-rizatriptan, making its reference standard procurement a prerequisite for compliant quality control and uninterrupted product supply.

• [1] Qvents Discussion Forum. Risk of Nitrosamines in Rizatriptan and Recall – Glenmark. USFDA Enforcement Report Event 94606. View Source
• [2] ndclist.com. FDA Recall Rizatriptan Benzoate Tablet Oral. NDC 67877-262-18. Detection of N-nitroso-dimethyl-rizatriptan impurity above FDA recommended acceptable intake limit. View Source

N-Nitroso-Desmethyl-Rizatriptan Applications

UPLC-MS/MS Method for API Release Testing

N-Nitroso-desmethyl-rizatriptan is used as the primary reference standard to develop and validate a UPLC-MS/MS method with a limit of detection (LOD) of 0.005 ng/mL, enabling quantification at levels well below the 18–26.5 ng/day AI. The method requires the exact retention time, MS/MS transitions, and recovery characteristics of the desmethyl-nitrosamide, which cannot be replicated using N-nitroso-rizatriptan due to the 14 Da mass difference and distinct fragmentation pattern. [1] This method is essential for API batch release testing under ICH M7.

ICH M7 Genotoxic Impurity Control Strategy

The compound serves as the calibrant for determining the purge factor and process capability for nitrosamine control in rizatriptan manufacturing. Quantitative data from spiking studies using the reference standard demonstrate that adjusting the reaction pH to neutral and maintaining temperatures at 5–10°C reduces N-nitroso-desmethyl-rizatriptan formation by >60%. [1] This evidence directly supports the ICH M7 Option 4 control strategy and the EMA Article 5(3) nitrosamine risk evaluation.

Stability-Indicating Method for Finished Dosage Forms

Long-term and accelerated stability studies of rizatriptan tablets and orally disintegrating tablets require N-nitroso-desmethyl-rizatriptan as the marker impurity to monitor nitrosation during shelf life. The validated method achieves UPLC resolution ≥3.0 between N-nitroso-desmethyl-rizatriptan, rizatriptan, and other related impurities, ensuring that any increase in the impurity level approaching the 26.5 ng/day AI is detected before product reaches patients. [1] This application is directly informed by the 2025 Glenmark recall where exceeding this limit triggered regulatory action. [2]

Root Cause Investigation of Nitrosamine Formation

The compound is used as a tracer standard to identify whether nitrosamine formation occurs during API synthesis (via nitrite contamination in raw materials) or during finished product storage (via nitrite-containing excipients). By spiking the reference standard into process intermediates and monitoring its formation kinetics under varying pH, temperature, and nitrite concentrations, manufacturers can pinpoint and eliminate the root cause, achieving >60% reduction in impurity levels through targeted process adjustments. [1]

Application

Selection Property

Validation Focus

API release testing (LC-MS/MS)

Exact retention time and MS/MS transition matching

Method specificity and ng-level sensitivity verification

ICH M7 control strategy

Purge factor determination and process capability data

Option 4 control strategy and nitrosamine risk evaluation documentation

Stability-indicating method for dosage forms

Marker impurity for nitrosation during shelf life

Resolution and AI threshold monitoring to prevent undetected excursions

Root cause investigation of nitrosamine formation

Tracer standard for formation kinetics

Process parameter optimization and excipient nitrite contribution assessment

• [1] PubChem. N-Nitroso Desmethyl Rizatriptan. Molecular Weight 284.32 g/mol. CID 169444892. View Source
• [2] Qvents Discussion Forum. Risk of Nitrosamines in Rizatriptan and Recall – Glenmark. N-nitroso-desmethyl-rizatriptan Category 1 NDSRI, AI 26.5 ng/day. View Source